N-(12-((1-pyrenesulfonyl)amido)dodecanoyl)sphingosylphosphorylcholine
N-(12-((1-pyrenesulfonyl)amido)dodecanoyl)sphingosylphosphorylcholine
Brand Name:
Vulcanchem
CAS No.:
118578-43-1
VCID:
VC0044220
InChI:
InChI=1S/C50H78N3O8PS/c1-5-6-7-8-9-10-11-12-14-17-20-23-29-46(54)45(40-61-62(56,57)60-39-38-53(2,3)4)52-48(55)30-24-21-18-15-13-16-19-22-25-37-51-63(58,59)47-36-34-43-32-31-41-27-26-28-42-33-35-44(47)50(43)49(41)42/h23,26-29,31-36,45-46,51,54H,5-22,24-25,30,37-40H2,1-4H3,(H-,52,55,56,57)/b29-23+/t45-,46+/m0/s1
SMILES:
CCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCCCCCCCCNS(=O)(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)O
Molecular Formula:
C50H78N3O8PS
Molecular Weight:
912.2 g/mol
N-(12-((1-pyrenesulfonyl)amido)dodecanoyl)sphingosylphosphorylcholine
CAS No.: 118578-43-1
Main Products
VCID: VC0044220
Molecular Formula: C50H78N3O8PS
Molecular Weight: 912.2 g/mol
| CAS No. | 118578-43-1 |
|---|---|
| Product Name | N-(12-((1-pyrenesulfonyl)amido)dodecanoyl)sphingosylphosphorylcholine |
| Molecular Formula | C50H78N3O8PS |
| Molecular Weight | 912.2 g/mol |
| IUPAC Name | [(E,2S,3R)-3-hydroxy-2-[12-(pyren-1-ylsulfonylamino)dodecanoylamino]heptadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C50H78N3O8PS/c1-5-6-7-8-9-10-11-12-14-17-20-23-29-46(54)45(40-61-62(56,57)60-39-38-53(2,3)4)52-48(55)30-24-21-18-15-13-16-19-22-25-37-51-63(58,59)47-36-34-43-32-31-41-27-26-28-42-33-35-44(47)50(43)49(41)42/h23,26-29,31-36,45-46,51,54H,5-22,24-25,30,37-40H2,1-4H3,(H-,52,55,56,57)/b29-23+/t45-,46+/m0/s1 |
| Standard InChIKey | COBJOSMZOADPGU-UHCPMHAVSA-N |
| Isomeric SMILES | CCCCCCCCCCCC/C=C/[C@H]([C@H](COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCCCCCCCCNS(=O)(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)O |
| SMILES | CCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCCCCCCCCNS(=O)(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)O |
| Canonical SMILES | CCCCCCCCCCCCC=CC(C(COP(=O)([O-])OCC[N+](C)(C)C)NC(=O)CCCCCCCCCCCNS(=O)(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1)O |
| Synonyms | N-(12-((1-pyrenesulfonyl)amido)dodecanoyl)sphingosylphosphorylcholine PSA12-SPM |
| PubChem Compound | 6441196 |
| Last Modified | Nov 11 2021 |
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